Cas no 63515-22-0 (2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester)

63515-22-0 structure
Product Name:2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester
CAS No:63515-22-0
Molecular Formula:C11H13N2O3Br
Molecular Weight:301.13652
CID:1659372
PubChem ID:71372537
2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester Properties
Names and Identifiers
-
- 2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester
- ethyl 2-bromo-2-[(4-methoxyphenyl)hydrazinylidene]acetate
- 63515-22-0
- Ethyl bromo[2-(4-methoxyphenyl)hydrazinylidene]acetate
- DTXSID20795406
-
- InChIKey: WCRLKYZIJHTKSN-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H13BrN2O3/c1-3-17-11(15)10(12)14-13-8-4-6-9(16-2)7-5-8/h4-7,13H,3H2,1-2H3
- SMILES: CCOC(=O)C(=NNC1=CC=C(C=C1)OC)Br
Computed Properties
- Exact Mass: 300.01099
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 6
- Monoisotopic Mass: 300.01095g/mol
- Heavy Atom Count: 17
- Complexity: 276
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.2
- Topological Polar Surface Area: 59.9Ų
Experimental Properties
- PSA: 59.92
2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester Related Literature
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Carlos P. Ortiz,Robert Riehn,Karen E. Daniels Soft Matter, 2013,9, 543-549
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Tien Dat Ngo,Min Sup Choi,Myeongjin Lee,Fida Ali,Won Jong Yoo J. Mater. Chem. C, 2022,10, 846-853
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Goki Hirata,Yusuke Shimoharai,Taisei Shimada,Takashi Nishikata Chem. Commun., 2022,58, 3665-3668
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Zhe Kang,Nianrong Feng,Baorui Liu,Dongying Hu RSC Adv., 2023,13, 33096-33106
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Cho Tung Yip,Tsz Wing Lo,Guang Yi Jia,Huarui Sun,Chi-Hang Lam Nanoscale Horiz., 2019,4, 969-974
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Kun Fu,Mahmut Dirican,Chen Chen,Yao Lu,Jiadeng Zhu,Yao Li,Linyou Cao,Philip D. Bradford,Xiangwu Zhang Chem. Commun., 2014,50, 10277-10280
63515-22-0 (2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester) Related Products
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